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Compound of Interest

Compound Name: 2-Bromo-5-ethoxybenzaldehyde

Cat. No.: B112627 Get Quote

Introduction

2-Bromo-5-ethoxybenzaldehyde is a substituted aromatic aldehyde with significant

applications in organic synthesis. Its purity is critical for the successful synthesis of downstream

products. Therefore, a reliable analytical method for its quantification and impurity profiling is

essential. This application note describes a reverse-phase HPLC method for the determination

of 2-Bromo-5-ethoxybenzaldehyde. The method utilizes a C18 column and a mobile phase

consisting of a mixture of acetonitrile and water, which is a common approach for the

separation of substituted benzaldehydes.[1][2][3][4]

Physicochemical Properties of 2-Bromo-5-ethoxybenzaldehyde

A summary of the key physicochemical properties of 2-Bromo-5-ethoxybenzaldehyde is

presented in Table 1. Understanding these properties is important for sample handling and

method development.
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Property Value

Molecular Formula C₉H₉BrO₂

Molecular Weight 229.07 g/mol [5]

Boiling Point 298.3°C at 760 mmHg[5]

Density 1.451 g/cm³[5]

Storage 2-8°C, stored in inert gas[5]

Chromatographic Conditions

The recommended HPLC conditions for the analysis of 2-Bromo-5-ethoxybenzaldehyde are

detailed in Table 2. These conditions are based on established methods for similar aromatic

aldehydes and are expected to provide good resolution and peak shape.

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase Acetonitrile:Water (60:40, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 25°C

UV Detection 254 nm

Run Time 10 minutes

Experimental Protocol

This section provides a step-by-step protocol for the preparation of standards and samples,

and the HPLC analysis.

1. Materials and Reagents
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2-Bromo-5-ethoxybenzaldehyde reference standard (97% purity or higher)[5]

Acetonitrile (HPLC grade)

Deionized water (18.2 MΩ·cm)

Methanol (HPLC grade)

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

Syringe filters (0.45 µm PTFE)

HPLC vials

2. Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-Bromo-
5-ethoxybenzaldehyde reference standard and transfer it to a 25 mL volumetric flask.

Dissolve the standard in methanol and make up to the mark with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to obtain concentrations in the range of 1-100

µg/mL.

3. Preparation of Sample Solution

Accurately weigh a sample containing 2-Bromo-5-ethoxybenzaldehyde and dissolve it in a

known volume of methanol to achieve a theoretical concentration within the calibration

range.

Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

4. HPLC Analysis

Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.
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Inject the prepared standard and sample solutions into the HPLC system.

Record the chromatograms and integrate the peak areas.

5. Data Analysis

Construct a calibration curve by plotting the peak area of the standard solutions against their

corresponding concentrations.

Determine the concentration of 2-Bromo-5-ethoxybenzaldehyde in the sample solution by

interpolating its peak area from the calibration curve.

Workflow for HPLC Analysis of 2-Bromo-5-ethoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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